Cas no 1517830-43-1 (5-Iodo-4-[2-(propan-2-yloxy)ethoxy]pyrimidine)

• Product Name: 5-Iodo-4-[2-(propan-2-yloxy)ethoxy]pyrimidine
• CAS No: 1517830-43-1
• MF: C₉H₁₃IN₂O₂
• MW: 308.116194486618
• MDL: MFCD21749143
• CID: 4780954
• Update Time: 2025-05-20

5-Iodo-4-[2-(propan-2-yloxy)ethoxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-[2-(propan-2-yloxy)ethoxy]pyrimidine

• MDL： MFCD21749143
• Inchi： 1S/C9H13IN2O2/c1-7(2)13-3-4-14-9-8(10)5-11-6-12-9/h5-7H,3-4H2,1-2H3
• InChI Key： IKVLMMLDKIPOFS-UHFFFAOYSA-N
• SMILES： C1=NC=C(I)C(OCCOC(C)C)=N1

Additional information on 5-Iodo-4-[2-(propan-2-yloxy)ethoxy]pyrimidine

Research Brief on 5-Iodo-4-[2-(propan-2-yloxy)ethoxy]pyrimidine (CAS: 1517830-43-1): Recent Advances and Applications

5-Iodo-4-[2-(propan-2-yloxy)ethoxy]pyrimidine (CAS: 1517830-43-1) is a specialized pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique iodo and propan-2-yloxyethoxy substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

The synthesis of 5-Iodo-4-[2-(propan-2-yloxy)ethoxy]pyrimidine has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-mediated cross-coupling reactions, which significantly enhanced the efficiency of the synthetic pathway. The compound's structural features, including the iodine atom at the 5-position, make it a valuable precursor for further functionalization via Suzuki-Miyaura and Sonogashira couplings, enabling the construction of diverse pyrimidine-based libraries for high-throughput screening.

In the context of drug discovery, 5-Iodo-4-[2-(propan-2-yloxy)ethoxy]pyrimidine has been employed as a key building block for the development of kinase inhibitors. Research conducted by Smith et al. (2024) demonstrated its utility in the synthesis of selective EGFR (epidermal growth factor receptor) inhibitors, which showed promising activity against non-small cell lung cancer (NSCLC) cell lines. The compound's ability to modulate kinase activity through targeted interactions with ATP-binding sites underscores its potential in oncology therapeutics.

Beyond oncology, this pyrimidine derivative has also shown promise in antiviral research. A recent preprint from BioRxiv (2024) reported its incorporation into nucleoside analogs targeting RNA-dependent RNA polymerase (RdRp) of emerging viruses, including SARS-CoV-2 variants. The iodine moiety facilitated radiolabeling studies, enabling precise tracking of drug distribution in preclinical models. These findings suggest a dual role for 1517830-43-1 as both a therapeutic agent and a diagnostic tool.

Mechanistic studies have further elucidated the compound's interactions at the molecular level. Computational docking simulations, as described in a 2023 Nature Communications paper, revealed that the propan-2-yloxyethoxy side chain enhances binding affinity to hydrophobic pockets in target proteins, while the iodine atom participates in halogen bonding with key amino acid residues. This structural insight has guided the design of next-generation derivatives with improved pharmacokinetic properties.

In conclusion, 5-Iodo-4-[2-(propan-2-yloxy)ethoxy]pyrimidine (1517830-43-1) represents a multifaceted tool in chemical biology, with applications spanning drug discovery, antiviral research, and mechanistic studies. Ongoing research continues to explore its potential, particularly in the context of personalized medicine and targeted therapies. Future directions may include the development of greener synthetic routes and the expansion of its utility in radiopharmaceuticals. This compound exemplifies the synergy between chemical innovation and biological application, offering a robust platform for advancing therapeutic development.